1-(1H-Indol-3-yl)propan-1-one

• IUPAC Name: 1-(1H-indol-3-yl)propan-1-one
• InChI: InChI=1S/C11H11NO/c1-2-11(13)9-7-12-10-6-4-3-5-8(9)10/h3-7,12H,2H2,1H3
• InChI Key: KMVYYLYKRGELJE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CNC2=CC=CC=C21
• Molecular Formula: C11H11NO
• DSSTOX Substance ID: DTXSID20177107
• Molecular Weight: 173.21 g/mol
• CAS No.: 22582-68-9

Description

1-(1H-Indol-3-yl)propan-1-one, also known as Indol-3-ylpropan-1-one, is a synthetic compound that has been studied extensively in the past few decades. It is a member of the indole family of compounds, which are known to have a wide range of biological activities. The compound has been studied for its potential applications in drug discovery, as well as its potential use as a therapeutic agent.

Scientific Research Applications

Gas-Phase Thermolysis

1-(Benzotriazol-1-yl)propan-2-one and related compounds, including analogs of 1-(1H-Indol-3-yl)propan-1-one, have been synthesized and subjected to gas-phase thermolysis. These compounds undergo a reaction to form aniline and either 2-substituted indoles or 2,3-disubstituted indoles. This study provides insights into the kinetics and mechanisms of their gas-phase pyrolysis, which is valuable for understanding the thermal behavior of such compounds (Dib et al., 2004).

Antifungal Applications

Research on indol-3-ylmethylamino derivatives, including structures similar to this compound, has shown promising antifungal activity against Candida albicans. This suggests potential applications in developing new antifungal agents (Guillon et al., 2011).

Enzymatic Kinetic Resolution

Studies have explored the enantioselective lipase-mediated acetylation of racemic indolic alcohols, including compounds structurally related to this compound. This process is crucial for the synthesis of enantiomerically pure compounds, which are important in medicinal chemistry and drug development (Borowiecki et al., 2017).

Synthesis as Precursors

1,3,3-Tri(1H-indol-3-yl)propan-1-one, a compound related to this compound, has been synthesized and used as a precursor for creating various derivatives. This includes the synthesis of compounds like oxoketene gem-dithiol and 1,2-dithiole-3-thione, demonstrating the versatility of indolic compounds in organic synthesis (Hassan et al., 2020).

Aromatic Hydrocarbon Receptor Agonists

Derivatives of 1-(1H-Indol-3-yl)propan-2-one have been identified as agonists of the aryl hydrocarbon receptor (AHR). These compounds were derived from the degradation of indole-3-pyruvic acid, indicating potential biological activity relevant in environmental and pharmacological contexts (Chowdhury et al., 2009).

Molecular Logic Systems

A novel fluorophore based on a 1,3-bis(1,1,3-trimethyl-1H-benzo[e]indol-2(3H)-ylidene)propan-2-one structure, which is closely related to this compound, has been synthesized. This compound is used as a pH-controlled molecular switch, a solvent polarity sensor, and a selective quencher for Hg2+ ions, suggesting applications in molecular logic systems (Zhang et al., 2008).

Electrochemical DNA Interaction Studies

Mannich base derivatives containing structures like this compound have been used to study interactions with DNA. Electrochemical methods were employed to understand these interactions, which are significant in the development of DNA-targeted agents or drug candidates (Istanbullu et al., 2017).

Safety and Hazards

The safety data sheet for a similar compound, “1-(1H-Indol-3-yl)acetic acid”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

1-(1H-Indol-3-yl)propan-1-one is a compound that has been studied for its potential biological activitiesIndole derivatives, which this compound is a part of, are known to bind with high affinity to multiple receptors . This suggests that this compound may interact with various cellular targets, potentially contributing to its biological effects.

Mode of Action

Indole derivatives have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that this compound may influence a variety of biochemical pathways

Result of Action

Studies on similar indole derivatives suggest that they can exhibit antimicrobial and antitubercular activities , and potential anti-tobacco mosaic virus (anti-TMV) activities

Biochemical Analysis

Biochemical Properties

1-(1H-Indol-3-yl)propan-1-one plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with cytochrome P450 enzymes, which are involved in the metabolism of many endogenous and exogenous compounds . The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity. Additionally, this compound can interact with proteins involved in cell signaling pathways, influencing various cellular processes .

Cellular Effects

This compound has been observed to affect various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, studies have shown that this compound can induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway . It also affects the expression of genes involved in cell cycle regulation, leading to cell cycle arrest at specific phases . Furthermore, this compound has been reported to alter cellular metabolism by modulating the activity of key metabolic enzymes .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. It binds to specific biomolecules, such as receptors and enzymes, leading to changes in their activity. For instance, this compound has been shown to inhibit the activity of certain kinases, which play a crucial role in cell signaling pathways . This inhibition can result in the downregulation of downstream signaling cascades, ultimately affecting cellular functions. Additionally, this compound can modulate gene expression by interacting with transcription factors and influencing their binding to DNA .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light and heat . Long-term exposure to this compound has been reported to cause sustained changes in cellular function, including alterations in cell proliferation and differentiation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to have minimal toxic effects and can induce beneficial biological responses, such as anti-inflammatory and antioxidant activities . At high doses, this compound can exhibit toxic effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where the compound’s effects become more pronounced beyond a certain dosage level .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites . These metabolites can further participate in different biochemical reactions, influencing metabolic flux and metabolite levels. Additionally, this compound can interact with cofactors, such as NADPH, which are essential for its metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. For example, it has been shown to interact with organic anion transporters, facilitating its uptake into cells . Once inside the cells, this compound can accumulate in specific cellular compartments, influencing its localization and activity . The distribution of this compound within tissues can also vary, depending on factors such as blood flow and tissue permeability .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. It has been reported to localize in various cellular compartments, including the cytoplasm, nucleus, and mitochondria . The targeting signals and post-translational modifications of this compound can direct it to specific organelles, where it can exert its effects . For instance, the localization of this compound in the mitochondria has been associated with its role in modulating mitochondrial function and inducing apoptosis .